Cas no 28097-22-5 (1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)-)
28097-22-5 structure
Product Name:1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)-
CAS No:28097-22-5
MF:C27H44O5
MW:448.635269165039
CID:279574
PubChem ID:193627
Update Time:2025-04-19
1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)-
- 1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,
- 5-(2-Carboxy-1-methyl-4-oxocyclohexyl)-7a-methyl-1-(6-methylheptan-2-yl)octahydro-1H-indene-4-carboxylic acid
- Butenandt's dihydroacid
- 3-Oxo-6,7-seco-5beta-cholestane-6,7-dioic acid
- DTXSID80950832
- 28097-22-5
- 6,7-Secocholestane-6,7-dioic acid, 3-oxo-, (5alpha)-
-
- Inchi: 1S/C27H44O5/c1-16(2)7-6-8-17(3)19-9-10-20-23(25(31)32)21(12-14-26(19,20)4)27(5)13-11-18(28)15-22(27)24(29)30/h16-17,19-23H,6-15H2,1-5H3,(H,29,30)(H,31,32)/t17-,19-,20+,21?,22-,23?,26-,27-/m1/s1
- InChI Key: QZFBASCDCQFEPQ-OEXLHLOQSA-N
- SMILES: OC(C1C([C@@]2(C)CCC(C[C@@H]2C(=O)O)=O)CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O
Computed Properties
- Exact Mass: 448.31902
- Monoisotopic Mass: 448.319
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- Density: 1.094
- Boiling Point: 589.7°Cat760mmHg
- Flash Point: 324.4°C
- Refractive Index: 1.515
- PSA: 91.67
1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
28097-22-5 (1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)-) Related Products
- 98-78-2(3-oxocyclopentane-1-carboxylic acid)
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- 874-61-3(4-oxocyclohexane-1-carboxylic acid)
- 16205-98-4(3-Oxocyclohexanecarboxylic acid)
- 81-23-2(Dehydrocholic acid)
- 1703-61-3(4-Oxocyclopentane-1,2-dicarboxylic acid)
- 56674-87-4(2-Adamantanone-5-carboxylic Acid)
- 40724-67-2(7,7-Dimethyl-2-oxobicyclo2.2.1heptane-1-carboxylic Acid)
- 464-78-8(7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid)
- 27975-19-5(Isosteviol)
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